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Compound of Interest

Compound Name: 2-(3-Oxobutyl)cyclohexanone

L Get Quote

Cat. No.: B8776333

Essential Safety and Handling Guide for 2-(3-
Oxobutyl)cyclohexanone

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and logistical plans for handling 2-(3-Oxobutyl)cyclohexanone in a
laboratory setting. The information is intended for researchers, scientists, and professionals in
drug development to ensure safe operational procedures and proper disposal.

Chemical and Physical Properties

Property Value

Molecular Formula C10H1602[1][2][3]

Molecular Weight 168.23 g/mol [1][2][3]

CAS Number 26942-62-1[1][2][3]

Appearance Slightly yellow crystalline powder[4]
Boiling Point 155 °C (311 °F) (for cyclohexanone)[5]
Melting Point -47 °C (-53 °F) (for cyclohexanone)[5]
Solubility Insoluble in water. Soluble in most organic

solvents.
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Hazard Identification and Precautionary Measures

While specific toxicity data for 2-(3-Oxobutyl)cyclohexanone is limited, it is classified as a
flammable liquid and is harmful if swallowed, in contact with skin, or inhaled.[6][7] It is known to
cause serious eye damage and skin irritation.[6][7] One of its derivatives may be metabolized
to cyanide in the body, which can lead to severe health issues, including headache, dizziness,
weakness, unconsciousness, convulsions, coma, and even death.[4]

Signal Word: Danger[6][7]
Hazard Statements:

e H226: Flammable liquid and vapor.[6][7]

H302 + H312 + H332: Harmful if swallowed, in contact with skin, or if inhaled.[6][7]

H315: Causes skin irritation.[6][7]

H318: Causes serious eye damage.[6][7]

H402: Harmful to aquatic life.[7]

Precautionary Statements:

o P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[6][7]
o P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[6][7]

o P280: Wear protective gloves, eye protection, and face protection.[6][7]

e P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER or doctor if you feel
unwell. Rinse mouth.[6][7]

e P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a
POISON CENTER or doctor.[5]

Personal Protective Equipment (PPE)
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A comprehensive PPE program is crucial when handling this chemical.[8] The following table
outlines the recommended PPE for various levels of protection.
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Protection Respiratory Skin and Body Eye and Face Hand
Level Protection Protection Protection Protection
Chemical-
resistant clothing
Full-face or half- (e.g., one-piece Chemical-
mask air- coverall, hooded resistant inner
o ] Safety glasses
purifying two-piece and outer gloves
Level C ] ] and/or face o
respirator chemical splash ) (e.g., nitrile or
o shield.[9][10]
(NIOSH suit, disposable neoprene).[8][9]
approved).[8][9] chemical- [11]
resistant
coveralls).[8][9]
Positive-
pressure, full- Hooded
facepiece self- chemical-
contained resistant clothing
breathing (e.g., overalls, Chemical-
apparatus long-sleeved ] resistant inner
Level B ) Face shield.[9]
(SCBA) or jacket, and outer gloves.
positive-pressure  disposable [91[12]
supplied-air chemical-
respirator with resistant
escape SCBA.[9] overalls).[9][12]
[12]
Positive-
pressure, full-
facepiece SCBA  Totally ) ]
- ) Included in the Chemical-
or positive- encapsulating ] _
) fully resistant inner
Level A pressure chemical- )
) ] ) ] encapsulating and outer gloves.
supplied-air protective suit.[9] ]
) ) Suit. [91[12]
respirator with [12]
escape SCBA.[9]
[12]
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For standard laboratory operations with adequate ventilation, Level C protection is generally
sufficient. However, in cases of spills, poor ventilation, or when handling large quantities, Level
B or A may be necessary.

Experimental Protocol: Safe Handling and Disposal
Engineering Controls and Preparation

o Ventilation: Always handle 2-(3-Oxobutyl)cyclohexanone in a well-ventilated area,
preferably within a chemical fume hood.[4]

o Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily
accessible.[4]

e Ignition Sources: Eliminate all potential ignition sources, such as open flames, sparks, and
hot surfaces. Use explosion-proof electrical and ventilating equipment.[6][7]

Handling Procedures

o Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table
above before handling the chemical.

e Grounding: Ground and bond containers when transferring the material to prevent static
discharge.[6][7]

» Avoid Contact: Avoid direct contact with the skin and eyes, and prevent inhalation of vapor or
mist.[6]

o Personal Hygiene: Do not eat, drink, or smoke in the handling area.[6][7] Wash hands
thoroughly after handling.[4][6][7]

Storage

« Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][5][6]

» Storage Conditions: Store away from heat and sources of ignition.[7] If refrigerated storage is
required, store below 4°C/39°F.[4]
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« Integrity: Opened containers must be carefully resealed and kept upright to prevent leakage.

[6]

Spill Response
o Evacuation: Evacuate personnel to a safe area.[6][7]

» Ventilation and Ignition Sources: Ensure adequate ventilation and remove all sources of
ignition.[6][7]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[6][7]

o Cleanup: Contain the spillage and collect it with non-combustible absorbent material (e.g.,
sand, earth, diatomaceous earth, vermiculite) or an electrically protected vacuum cleaner.[6]
[7] Place the collected material in a suitable container for disposal.[6][7]

First Aid Measures

 |If Swallowed: Call a POISON CENTER or doctor immediately if you feel unwell. Rinse the
mouth.[6][7]

« If on Skin (or hair): Remove all contaminated clothing immediately. Rinse skin with water or
shower.[5][6]

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
POISON CENTER or doctor if you feel unwell.[5][6]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and immediately call a POISON CENTER or doctor.[5]

Disposal

o Waste Disposal: Dispose of the chemical and any contaminated materials in accordance with
local, state, and federal regulations. This should be done at an approved waste disposal
plant.[5]

e Environmental Precautions: Avoid release into the environment.[7]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Cyclohexanone.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Cyclohexanone.pdf
http://nmu-mi.newlook.safecollegessds.com/document/repo/716095dc-7090-46a8-b945-07e6c953beff
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Cyclohexanone.pdf
http://nmu-mi.newlook.safecollegessds.com/document/repo/716095dc-7090-46a8-b945-07e6c953beff
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Cyclohexanone.pdf
http://nmu-mi.newlook.safecollegessds.com/document/repo/716095dc-7090-46a8-b945-07e6c953beff
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Cyclohexanone.pdf
http://nmu-mi.newlook.safecollegessds.com/document/repo/716095dc-7090-46a8-b945-07e6c953beff
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Cyclohexanone.pdf
http://nmu-mi.newlook.safecollegessds.com/document/repo/716095dc-7090-46a8-b945-07e6c953beff
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Cyclohexanone.pdf
http://nmu-mi.newlook.safecollegessds.com/document/repo/716095dc-7090-46a8-b945-07e6c953beff
https://www.sigmaaldrich.com/HK/en/sds/aldrich/w390909?userType=undefined
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Cyclohexanone.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/w390909?userType=undefined
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Cyclohexanone.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/w390909?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/w390909?userType=undefined
http://nmu-mi.newlook.safecollegessds.com/document/repo/716095dc-7090-46a8-b945-07e6c953beff
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8776333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Visual Workflow and Emergency Response

The following diagrams illustrate the standard operating procedure for handling 2-(3-
Oxobutyl)cyclohexanone and the appropriate emergency response actions.
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Contain Spill
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-(3-
Oxobutyl)cyclohexanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8776333#personal-protective-equipment-for-
handling-2-3-oxobutyl-cyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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